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Introduction

In the landscape of modern drug discovery and fine chemical synthesis, the strategic design of
molecular building blocks is paramount. Substituted anilines represent a cornerstone class of
intermediates, providing a versatile scaffold for the construction of a vast array of biologically
active molecules and functional materials. This technical guide provides a comprehensive
overview of 2-methoxy-3-isopropylaniline (IUPAC name: 2-methoxy-3-propan-2-ylaniline), a
compound of increasing interest due to its unique substitution pattern which imparts specific
steric and electronic properties.

This document is intended for researchers, scientists, and drug development professionals. It
will delve into the synthesis, characterization, potential applications, and safety considerations
of this compound, offering field-proven insights and detailed experimental methodologies. The
strategic placement of a methoxy group ortho to the amine and an isopropyl group meta to it
creates a distinct chemical environment, influencing reactivity and potential biological
interactions.
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Caption: Chemical structure of 2-Methoxy-3-isopropylaniline.

Chemical Identifiers and Properties

Property Value Source
IUPAC Name 2-methoxy-3-propan-2-ylaniline  [1]
Common Name 3-Isopropyl-2-methoxyaniline [1]

CAS Number 723334-17-6 [1]
Molecular Formula C10H1sNO [1]
Molecular Weight 165.23 g/mol [2]
Appearance Predict(.ed: .Colorless to light N/A

yellow liquid
Boiling Point Not widely documented [2]

- Predicted: Insoluble in water,
Solubility ) ] [2]
soluble in organic solvents

Synthesis and Mechanistic Insights

A direct, peer-reviewed synthesis of 2-methoxy-3-isopropylaniline is not readily available in the
current literature. However, based on established organic chemistry principles and known
reactions for similarly substituted anilines, a plausible and efficient synthetic route can be
designed. The primary challenge in the direct alkylation of 2-methoxyaniline (o-anisidine) is
controlling the regioselectivity of the reaction. The amino group is a strong activating group, but
in acidic conditions, it will be protonated to form an anilinium ion, which is a deactivating, meta-
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directing group. The methoxy group is an ortho, para-director. This complex interplay of
directing effects can lead to a mixture of products.

A robust strategy to overcome this is to protect the amine functionality as an acetamide. The N-
acetyl group is still an ortho, para-director, but it is less activating than the amino group, which
can help to control the reaction. The bulky acetyl group can also sterically hinder substitution at
the ortho position (relative to the amide), potentially favoring substitution at the other available
positions on the ring.

Proposed Synthetic Pathway: Friedel-Crafts
Isopropylation of N-acetyl-2-methoxyaniline

The proposed synthesis involves a three-step process:

o Protection of the amine: 2-methoxyaniline is acetylated to form N-(2-
methoxyphenyl)acetamide. This protects the amine from reacting with the Lewis acid catalyst
and helps to direct the subsequent alkylation.

» Friedel-Crafts Alkylation: The protected aniline undergoes Friedel-Crafts isopropylation. The
methoxy group will direct the incoming isopropyl group to the para position (position 5) and
to a lesser extent the ortho position (position 3). The steric bulk of the acetylamino group
may favor substitution at the less hindered position 5. However, the desired 3-isopropyl
product is also expected to form. Separation of the isomers would be necessary.

o Deprotection: The acetyl group is removed by acid or base hydrolysis to yield the final
product, 2-methoxy-3-isopropylaniline.
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Caption: Proposed synthetic workflow for 2-Methoxy-3-isopropylaniline.
Experimental Protocol: Synthesis of 2-Methoxy-3-

isopropylaniline
Step 1: Acetylation of 2-Methoxyaniline
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Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-methoxyaniline (1.0 eq).

Reagent Addition: Add acetic anhydride (1.1 eq) dropwise to the flask. The reaction is often
exothermic.

Reaction Conditions: Stir the mixture at room temperature for 1-2 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

Workup: Pour the reaction mixture into cold water with stirring. The solid N-(2-
methoxyphenyl)acetamide will precipitate.

Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The product
can be further purified by recrystallization from ethanol/water if necessary.

Step 2: Friedel-Crafts Isopropylation of N-(2-
methoxyphenyl)acetamide

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping
funnel, and a reflux condenser connected to a gas outlet, add N-(2-
methoxyphenyl)acetamide (1.0 eq) and a suitable solvent such as dichloromethane or
nitrobenzene.

Catalyst Addition: Cool the mixture in an ice bath and add a Lewis acid catalyst, such as
aluminum chloride (AICI3) (1.2-2.5 eq), portion-wise.

Alkylating Agent Addition: Add an isopropylating agent, such as 2-chloropropane or propene
gas, dropwise or by bubbling through the solution while maintaining a low temperature.

Reaction Conditions: After the addition is complete, allow the reaction to warm to room
temperature and then heat to reflux (typically 40-60°C) for several hours. Monitor the
reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Cool the reaction mixture and pour it slowly onto crushed ice containing
concentrated hydrochloric acid to decompose the catalyst.
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Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with water, then with a saturated sodium bicarbonate
solution, and finally with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product, a mixture of isomers, will require purification by
flash column chromatography on silica gel.

Step 3: Hydrolysis of N-(2-methoxy-3-isopropylphenyl)acetamide

Reaction Setup: In a round-bottom flask, dissolve the purified N-(2-methoxy-3-
isopropylphenyl)acetamide (1.0 eq) in a mixture of ethanol and concentrated hydrochloric
acid (e.qg., a 1:1 v/v mixture).

Reaction Conditions: Heat the mixture to reflux for 4-8 hours until the reaction is complete
(monitored by TLC).

Workup: Cool the reaction mixture and neutralize it carefully with a base, such as a
concentrated sodium hydroxide solution, until it is alkaline.

Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane.

Purification: Wash the combined organic layers with water and brine, dry over anhydrous
sodium sulfate, filter, and concentrate under reduced pressure to yield 2-methoxy-3-
isopropylaniline. Further purification can be achieved by vacuum distillation.

Characterization and Spectroscopic Analysis

The structural elucidation of 2-methoxy-3-isopropylaniline would be confirmed using a

combination of spectroscopic techniques. The predicted data based on analogous structures

are summarized below.

Predicted Spectroscopic Data
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Technique Predicted Observations

Aromatic protons will appear as multiplets in the
range of 6 6.5-7.2 ppm. The methoxy group will
show a singlet at around & 3.8 ppm. The

H NMR isopropy! group will exhibit a septet for the CH
proton around & 3.0-3.3 ppm and a doublet for
the two CHs groups at approximately & 1.2 ppm.
The amine protons will appear as a broad

singlet.

Aromatic carbons will be observed in the region
of 3 110-150 ppm. The methoxy carbon will be
13C NMR around & 55 ppm. The isopropyl CH carbon will
appear at approximately 6 25-30 ppm, and the
methyl carbons will be around & 22-24 ppm.

Characteristic N-H stretching bands for the
primary amine will be present in the region of
3300-3500 cm~1. C-H stretching vibrations for
IR (Infrared) the aromatic and aliphatic groups will be seen
around 2850-3100 cm~1. A strong C-O
stretching band for the methoxy group is

expected around 1250 cm™1,

The molecular ion peak [M]* should be
MS (M Spec) observed at m/z = 165. A significant fragment
ass Spec
P would be the loss of a methyl group from the

isopropyl moiety ([M-15]*) at m/z = 150.

Applications in Drug Discovery and Medicinal
Chemistry

While specific applications of 2-methoxy-3-isopropylaniline are not yet widely documented, its
structure suggests significant potential as a scaffold in medicinal chemistry. Substituted anilines
are prevalent in a wide range of pharmaceuticals, including kinase inhibitors, GPCR
modulators, and anti-infective agents.
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The Role of the Substituted Aniline Scaffold

The aniline moiety provides a key hydrogen bond donor and can participate in various coupling
reactions (e.g., amide bond formation, Buchwald-Hartwig amination) to build more complex
molecules. The substitution pattern on the aromatic ring is crucial for modulating the
compound's biological activity, selectivity, and pharmacokinetic properties.

Influence of the Methoxy and Isopropyl Substituents

» Methoxy Group: The methoxy group is a common substituent in drug molecules. It can act as
a hydrogen bond acceptor and its presence can influence the conformation of the molecule.
Importantly, the methoxy group can block a potential site of metabolism (demethylation is a
common metabolic pathway), thereby improving the metabolic stability and half-life of a drug
candidate.

 Isopropyl Group: The bulky isopropyl group can provide beneficial steric interactions with a
target protein, potentially increasing binding affinity and selectivity. It also increases the
lipophilicity of the molecule, which can affect its absorption, distribution, metabolism, and
excretion (ADME) properties.

[Z-Methoxy-s-isopropylaniIina

'
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- H-bond acceptor
- Blocks metabolism
- Influences conformation

Isopropyl (-CH(CH3)2)
- Steric bulk
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- Site for derivatization
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Caption: Key structural features of 2-Methoxy-3-isopropylaniline and their potential roles in
drug design.

This compound is a valuable building block for creating libraries of novel compounds for high-
throughput screening. Its unique substitution pattern offers a starting point for lead optimization
campaigns in various therapeutic areas.

Safety, Handling, and Storage

As with any chemical, proper safety precautions must be taken when handling 2-methoxy-3-
isopropylaniline. While specific toxicity data is not available, the safety profile can be inferred
from related aniline compounds.

e GHS Hazard Classification (Predicted):

o

Acute toxicity, Oral (Category 4)

o

Skin irritation (Category 2)

[¢]

Serious eye irritation (Category 2)

[¢]

Specific target organ toxicity - single exposure (Category 3), Respiratory system
» Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, and eye/face protection.

o Use in a well-ventilated area or under a fume hood.
» Handling:

o Avoid contact with skin, eyes, and clothing.

o Do not breathe vapors or mist.

o Wash thoroughly after handling.

o Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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